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Compound of Interest

Compound Name:
5-(2,5-Dichlorophenyl)nicotinic

acid

CAS No.: 1181639-80-4

Cat. No.: B6356796

Get Quote

CAS Registry Number: 1181639-80-4[1]

Executive Summary
5-(2,5-Dichlorophenyl)nicotinic acid (CAS 1181639-80-4) is a specialized biaryl pyridine

building block used in medicinal chemistry. It serves as a critical scaffold in the synthesis of

inhibitors targeting kinases and proprotein convertases (e.g., Furin). Structurally, it consists of a

nicotinic acid (pyridine-3-carboxylic acid) core substituted at the 5-position with a 2,5-

dichlorophenyl moiety.[1]

While less commercially ubiquitous than its 2-amino or 2-chloro derivatives, this specific

carboxylic acid intermediate is essential for generating amide libraries or ester derivatives in

Structure-Activity Relationship (SAR) campaigns.

Chemical Identification & Properties
The following data aggregates physicochemical identifiers for precise database searching and

experimental verification.
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Property Specification

CAS Number 1181639-80-4

Chemical Name 5-(2,5-Dichlorophenyl)pyridine-3-carboxylic acid

Molecular Formula C₁₂H₇Cl₂NO₂

Molecular Weight 268.09 g/mol

Exact Mass 266.9854

SMILES OC(=O)c1cncc(c1)-c2cc(Cl)ccc2Cl

InChI Key
Derived from structure (e.g., X-UHFFFAOYSA-

N)

Appearance Off-white to pale yellow solid (Typical)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water (low pH)

Structural Analogs & Derivatives
Researchers often encounter this compound alongside its functionalized analogs. Ensure you

are using the correct CAS for your specific derivative:

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid: CAS 1261966-96-4 (Common in kinase

inhibitor synthesis).

2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid: CAS 1261960-19-3 (Electrophilic

intermediate for SNAr reactions).

Synthetic Methodology
The most robust route to CAS 1181639-80-4 is via a Suzuki-Miyaura cross-coupling reaction.

This protocol ensures high regioselectivity at the 5-position of the pyridine ring.

Reaction Logic
Substrate Selection: Use 5-Bromonicotinic acid as the electrophile. The bromine at C5 is

highly reactive toward oxidative addition by Palladium (Pd).
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Boronic Acid Partner:2,5-Dichlorophenylboronic acid provides the aryl substituent.

Catalytic Cycle: A Pd(0)/Pd(II) cycle facilitates the transmetallation and reductive elimination

to form the biaryl C-C bond.

Experimental Protocol (Standardized)
Reagents:

5-Bromonicotinic acid (1.0 eq)

2,5-Dichlorophenylboronic acid (1.1 eq)

Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%)

Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 eq)

Solvent: 1,4-Dioxane (degassed)

Procedure:

Charge a reaction vessel with the aryl halide, boronic acid, and Pd catalyst under an inert

atmosphere (N₂ or Ar).

Add degassed 1,4-dioxane and the aqueous base.

Heat the mixture to 80–90 °C for 4–12 hours. Monitor conversion via LC-MS (Target Mass:

268 [M+H]⁺).

Workup: Cool to room temperature. Acidify the aqueous layer to pH ~3-4 with 1N HCl to

precipitate the carboxylic acid product.

Purification: Filter the precipitate or extract with Ethyl Acetate. Recrystallize from

Ethanol/Water or purify via reverse-phase chromatography if high purity (>98%) is

required.

Mechanistic Visualization
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The following diagram illustrates the synthetic pathway and the structural relationship between

the core acid and its common derivatives.
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Figure 1: Synthetic logic flow for CAS 1181639-80-4 via Suzuki coupling and its downstream

utility.

Applications in Drug Discovery
The 5-aryl-nicotinic acid scaffold is a "privileged structure" in medicinal chemistry, often serving

as a bioisostere for biaryl systems in:

Furin Inhibition: Dichlorophenyl-pyridine motifs have been identified as potent inhibitors of

Furin, a proprotein convertase involved in viral entry (including SARS-CoV-2) and cancer

metastasis.[2] The 2,5-dichloro substitution pattern modulates the steric fit within the

enzyme's binding pocket.

Kinase Inhibitors: The carboxylic acid group acts as a "handle" to attach solubilizing groups

or to interact with the hinge region of kinases (e.g., p38 MAP kinase) via hydrogen bonding.

Agrochemicals: Similar halogenated nicotinic acids are precursors to herbicides (e.g.,

Dicamba analogs), exploiting the stability of the pyridine ring in metabolic systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6356796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

